N1-(3-fluorophenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-fluorophenyl)-N-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• InChI: InChI=1S/C21H18FN5O3S/c1-30-17-7-5-13(6-8-17)18-25-21-27(26-18)16(12-31-21)9-10-23-19(28)20(29)24-15-4-2-3-14(22)11-15/h2-8,11-12H,9-10H2,1H3,(H,23,28)(H,24,29)
• InChI Key: OXTDBILXDMWMEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C21H18FN5O3S
• Molecular Weight: 439.5 g/mol

Description

N1-(3-fluorophenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H18FN5O3S and its molecular weight is 439.47. The purity is usually 95%.
BenchChem offers high-quality N1-(3-fluorophenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(3-fluorophenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

. The presence of the 1,2,4-triazole ring in the structure of this compound suggests that it may also have potential anticancer properties.

Antimicrobial Activity

. Therefore, this compound could potentially be used in the development of new antimicrobial agents.

Analgesic and Anti-inflammatory Activity

.

Antioxidant Activity

. This suggests that the compound could potentially be used as an antioxidant.

Antiviral Activity

.

Enzyme Inhibition

. This suggests that the compound could potentially be used as an enzyme inhibitor.

Antitubercular Agents

.

Drug Design and Discovery

. This compound, with its unique structure, could potentially be used in the design and development of new drugs for the treatment of various diseases.

Mechanism of Action

Target of Action

The compound contains a 1,2,4-triazole moiety, which is known to have various biological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . The specific target would depend on the exact structure and functional groups present in the compound.

Mode of Action

The mode of action would depend on the specific target of the compound. For example, triazole derivatives are known to inhibit the cytochrome P450-dependent lanosterol 14α-demethylase (CYP51), which affects the sterol biosynthesis of fungal cell membranes .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its specific structure. In general, heterocyclic compounds like this one can manifest substituents around a core scaffold in defined three-dimensional representations, which can influence their pharmacokinetic properties .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific target and mode of action. If the compound inhibits CYP51, it could lead to disruption of the fungal cell membrane and ultimately cell death .